1-(4-Cyclopentylpiperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone

Specification

• CAS No.: 423746-82-1
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-(4-cyclopentylpiperazin-1-yl)-2-naphthalen-2-yloxyethanone
• Standard InChI: InChI=1S/C21H26N2O2/c24-21(23-13-11-22(12-14-23)19-7-3-4-8-19)16-25-20-10-9-17-5-1-2-6-18(17)15-20/h1-2,5-6,9-10,15,19H,3-4,7-8,11-14,16H2
• Standard InChI Key: BZLNDERTLMRMRA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3

Introduction

The compound 1-(4-Cyclopentylpiperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone is a synthetic organic molecule that incorporates a piperazine ring linked to a naphthalene moiety through an ethanone bridge. This structure suggests potential applications in medicinal chemistry, particularly in areas where piperazine and naphthalene derivatives have shown biological activity.

Synthesis

The synthesis of such compounds typically involves the reaction of a piperazine derivative with a naphthalene-based precursor. For example, a common approach might involve the alkylation of 4-cyclopentylpiperazine with a suitable naphthalen-2-yloxy-containing reagent, followed by the introduction of the ethanone moiety.

Potential Biological Activity

Piperazine derivatives are known for their diverse biological activities, including roles as neurotransmitter modulators and enzyme inhibitors. Naphthalene derivatives have been explored for their potential in treating various diseases due to their ability to interact with biological targets. Therefore, 1-(4-Cyclopentylpiperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone could potentially exhibit biological activity relevant to neurological or other therapeutic areas.

Research Findings

While specific research findings on 1-(4-Cyclopentylpiperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone are not readily available, compounds with similar structures have been studied for their pharmacological properties. For instance, piperazine derivatives are often investigated for their potential as receptor antagonists or agonists, and naphthalene-based compounds have been explored in the context of anticancer and anti-inflammatory activities.

Additional Notes:

Given the lack of specific literature on 1-(4-Cyclopentylpiperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone, this article synthesizes general knowledge from related fields to provide a comprehensive overview. Further experimental studies are necessary to determine its exact properties and applications.